Cas no 2138539-86-1 (N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride)

• Product Name: N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride
• CAS No: 2138539-86-1
• MF: C₈H₈ClF₂NO₂S
• MW: 255.66942691803
• CID: 5777532
• PubChem ID: 165497091
• Update Time: 2025-08-04

N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride
• EN300-1154843
• 2138539-86-1

• Inchi： 1S/C8H8ClF2NO2S/c1-12(15(9,13)14)5-6-2-3-7(10)4-8(6)11/h2-4H,5H2,1H3
• InChI Key： JQMVTXSZUGKICT-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC1C=CC(=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 254.9932337g/mol
• Monoisotopic Mass: 254.9932337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Additional information on N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride

N-[(2,4-Difluorophenyl)methyl]-N-methylsulfamoyl Chloride: A Comprehensive Overview

N-[(2,4-Difluorophenyl)methyl]-N-methylsulfamoyl chloride (CAS No. 2138539-86-1) is a highly specialized chemical compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a sulfamoyl chloride group with a difluorophenyl substituent. The difluorophenyl group contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride as a key intermediate in the development of novel pesticides. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of sulfonamide-based herbicides, which are known for their high efficiency and selectivity. The sulfamoyl chloride functional group plays a pivotal role in these reactions, enabling the formation of stable sulfonamide bonds that are critical for the herbicide's activity.

In addition to its agricultural applications, this compound has also shown promise in the pharmaceutical industry. The difluorophenyl substituent enhances the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for drug development. Recent research has focused on its use as an intermediate in the synthesis of antiviral agents, particularly those targeting RNA-dependent RNA polymerase enzymes. The methylsulfamoyl chloride group has been shown to exhibit strong inhibitory effects against these enzymes, suggesting potential applications in antiviral therapy.

The synthesis of N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride involves a multi-step process that begins with the preparation of the corresponding difluorobenzaldehyde derivative. This is followed by a series of nucleophilic substitutions and reductions to introduce the sulfamoyl chloride group. The reaction conditions are carefully optimized to ensure high yields and purity, which are essential for its use in downstream applications.

One of the most significant advantages of this compound is its versatility in organic synthesis. The difluorophenyl group provides a platform for further functionalization, enabling the creation of diverse derivatives with tailored properties. For example, researchers have explored the use of this compound as a building block for constructing heterocyclic compounds, which are widely used in drug discovery.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride. These methods utilize environmentally friendly reagents and catalysts, reducing the environmental footprint of its production process. Such innovations align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, N-[(2,4-difluorophenyl)methyl]-N-methylsulfamoyl chloride (CAS No. 2138539-86-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an essential intermediate in organic synthesis, while recent research highlights its potential for developing novel therapeutic agents and pesticides. As advancements in synthetic methods continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.